Neboglamine (hydrochloride)
Overview
Description
Neboglamine (hydrochloride) is a chemical compound used in scientific research for its potential to affect neurotransmitter signaling in the brain. It is a relatively new compound and has not yet been widely studied.
Scientific Research Applications
Neboglamine (hydrochloride) has been used in scientific research to study its potential as a treatment for various neurological and psychiatric disorders. It has been shown to affect neurotransmitter signaling in the brain, particularly dopamine and norepinephrine, which are involved in mood regulation and addiction.
Mechanism of Action
The exact mechanism of action of neboglamine (hydrochloride) is not yet fully understood. However, it is believed to act as a partial agonist at both dopamine and norepinephrine receptors, which may contribute to its effects on mood regulation and addiction.
Biochemical and Physiological Effects
Neboglamine (hydrochloride) has been shown to have a number of biochemical and physiological effects in animal studies. It has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its effects on mood regulation and addiction. It has also been shown to increase locomotor activity in animals, suggesting a potential stimulant effect.
Advantages and Limitations for Lab Experiments
One advantage of using neboglamine (hydrochloride) in lab experiments is its potential to affect neurotransmitter signaling in the brain, which may be relevant to a number of neurological and psychiatric disorders. However, one limitation is that it is a relatively new compound and has not yet been extensively studied.
Future Directions
There are a number of potential future directions for research on neboglamine (hydrochloride). One area of interest is its potential as a treatment for addiction, particularly in the context of opioid addiction. It may also be useful in the treatment of depression and other mood disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
Neboglamine (hydrochloride) can be synthesized using a variety of methods, including the reaction of 2-(2-aminoethyl)pyridine with hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and has a molecular weight of 169.69 g/mol.
properties
IUPAC Name |
(4S)-4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxopentanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O3.ClH/c1-13(2)7-5-9(6-8-13)15-12(18)10(14)3-4-11(16)17;/h9-10H,3-8,14H2,1-2H3,(H,15,18)(H,16,17);1H/t10-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBFGFOLPJKUNCS-PPHPATTJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(CC1)NC(=O)C(CCC(=O)O)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CCC(CC1)NC(=O)[C@H](CCC(=O)O)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN2O3 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.80 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Neboglamine (hydrochloride) | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(5-Bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]methyl 5-methylpyrazine-2-carboxylate](/img/structure/B7456285.png)
![2-[[2-(1-Methylimidazol-2-yl)sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B7456294.png)
![[2-(2,1,3-Benzothiadiazol-4-ylamino)-2-oxoethyl] 4-(diethylsulfamoyl)benzoate](/img/structure/B7456298.png)
![N-(1,2-dihydroacenaphthylen-5-yl)-1-methyl-2-oxobenzo[cd]indole-6-sulfonamide](/img/structure/B7456319.png)
![[2-(2,1,3-Benzothiadiazol-4-ylamino)-2-oxoethyl] 2-cyclohexyl-1,3-dioxoisoindole-5-carboxylate](/img/structure/B7456322.png)
![[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl] 2-(furan-2-carbonylamino)-4,5-dimethoxybenzoate](/img/structure/B7456335.png)
![4-Chloro-2-nitropyrazolo[1,5-A]pyrazine](/img/structure/B7456346.png)
